Cas no 188409-06-5 (3-Furanmethanol,4-ethynyl-2-methyl-)

• Product Name: 3-Furanmethanol,4-ethynyl-2-methyl-
• CAS No: 188409-06-5
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 115270
• Update Time: 2024-01-24

3-Furanmethanol,4-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol,4-ethynyl-2-methyl-
• 3-Furanmethanol, 4-ethynyl-2-methyl- (9CI)

• Inchi： 1S/C8H8O2/c1-3-7-5-10-6(2)8(7)4-9/h1,5,9H,4H2,2H3
• InChI Key： VJTRCEGJPHSEPN-UHFFFAOYSA-N
• SMILES： O1C=C(C#C)C(CO)=C1C

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2

Experimental Properties

• PSA: 33.37